Cas no 1862898-21-2 (5-Chloro-4-(2-methylpropoxy)pyridin-3-amine)

• Product Name: 5-Chloro-4-(2-methylpropoxy)pyridin-3-amine
• CAS No: 1862898-21-2
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5714007
• PubChem ID: 126978072
• Update Time: 2025-10-25

5-Chloro-4-(2-methylpropoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1295005
• 1862898-21-2
• 5-Chloro-4-(2-methylpropoxy)pyridin-3-amine
• 3-Pyridinamine, 5-chloro-4-(2-methylpropoxy)-

• Inchi： 1S/C9H13ClN2O/c1-6(2)5-13-9-7(10)3-12-4-8(9)11/h3-4,6H,5,11H2,1-2H3
• InChI Key： KHRVSBNFLHNIAS-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1OCC(C)C)N

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 323.8±37.0 °C(Predicted)
• pka: 5.15±0.28(Predicted)

Additional information on 5-Chloro-4-(2-methylpropoxy)pyridin-3-amine

Comprehensive Overview of 5-Chloro-4-(2-methylpropoxy)pyridin-3-amine (CAS No. 1862898-21-2)

5-Chloro-4-(2-methylpropoxy)pyridin-3-amine, with the CAS number 1862898-21-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a chloro substituent and a 2-methylpropoxy group, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of novel kinase inhibitors and antimicrobial agents. The compound's molecular formula and precise synthesis routes are key topics of interest in scientific literature.

The growing demand for heterocyclic compounds like 5-Chloro-4-(2-methylpropoxy)pyridin-3-amine is driven by their versatility in medicinal chemistry. Recent studies highlight its role as a building block for biologically active molecules, addressing challenges in targeted therapy and drug resistance. Its solubility and stability under physiological conditions make it a promising candidate for further investigation. Industry professionals frequently search for synthetic methods, spectral data, and safety profiles of this compound, reflecting its practical relevance.

In the context of green chemistry, 5-Chloro-4-(2-methylpropoxy)pyridin-3-amine has been evaluated for eco-friendly synthesis approaches. Researchers are optimizing catalytic processes to reduce waste and energy consumption, aligning with global sustainability goals. The compound's structure-activity relationship (SAR) is another hot topic, with computational models aiding in the design of derivatives for specific applications. Questions about its patent status and commercial availability are common among stakeholders.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 5-Chloro-4-(2-methylpropoxy)pyridin-3-amine. Laboratories prioritize purity assessment and impurity profiling to ensure reproducibility in research. The compound's storage conditions and handling precautions are frequently discussed in technical forums, emphasizing the importance of material safety data sheets (MSDS).

Emerging trends in precision medicine have further elevated interest in this compound. Its potential as a scaffold for personalized therapeutics is under exploration, particularly in oncology and infectious diseases. Collaborative efforts between academia and industry aim to unlock its full potential, with high-throughput screening playing a pivotal role. Searches related to biological activity and mechanism of action dominate scientific queries.

In summary, 5-Chloro-4-(2-methylpropoxy)pyridin-3-amine (CAS No. 1862898-21-2) represents a dynamic area of research with multifaceted applications. Its integration into drug development pipelines and material science underscores its value. Future studies will likely focus on scalable production and regulatory compliance, addressing both scientific and industrial needs.